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Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of Bis(tripropyltin) oxide, an
organotin compound of significant interest in various scientific and industrial fields. The
document begins by exhaustively detailing its nomenclature, including a wide array of
synonyms and alternative names, to ensure accurate identification. It then systematically
outlines its key physicochemical properties, synthesis routes, and characteristic chemical
reactivity. The guide further explores its principal applications, toxicological profile, and
established handling protocols. Designed for researchers, scientists, and drug development
professionals, this paper synthesizes technical data with practical insights to serve as an
authoritative reference for laboratory and development activities involving this compound.

Chemical Identity and Nomenclature

Precise identification of a chemical reagent is the foundation of reproducible and safe scientific
investigation. Bis(tripropyltin) oxide is known by numerous names across different
databases, suppliers, and publications. Understanding this varied nomenclature is critical to
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navigating the scientific literature and ensuring the correct compound is sourced for
experimental work.

The compound's formal IUPAC name is tripropyl(tripropylstannyloxy)stannane.[1] However, it is
more commonly referred to by several other names. The most prevalent synonym is
Hexapropyldistannoxane.[1] The structure consists of two tripropyltin units linked by an oxygen
atom, which is reflected in names like Oxybis(tripropyltin).

For unambiguous identification in global databases and regulatory frameworks, the CAS
(Chemical Abstracts Service) Registry Number is the industry standard.

Table 1: Key Identifiers and Synonyms for Bis(tripropyltin) oxide

Identifier Type Value Source(s)
CAS Number 1067-29-4 PubChem, ECHEMI[1][2]
IUPAC Name tripropyl(tripropylstannyloxy)sta PubChem[1]
nnane
Molecular Formula C18H420Sn2 PubChem[1]
EC Number 213-927-2 PubChem, ECHEMI[1][2]

Hexapropyldistannoxane,
Bis(tri-n-propyltin) oxide,
Distannoxane, hexapropyl-,
Common Synonyms PubChem, ECHEMI[1][2]
1,1,1,3,3,3-
Hexapropyldistannoxane,

Tripropyltin oxide

. UNII: 0023W2809K,
Other Identifiers PubChem[1][2]
DTXSID7061437, NSC 92621

Physicochemical Properties

A thorough understanding of a compound's physical and chemical properties is paramount for
its effective application, whether as a catalyst, a reagent, or a biocide. These properties dictate
choices regarding solvents, reaction conditions, and storage.
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Bis(tripropyltin) oxide is an air-sensitive liquid under standard conditions.[3] Its high
molecular weight and organometallic nature result in a high boiling point and significant
solubility in organic solvents, which is a key advantage for its use in various reaction media.

Table 2: Physicochemical Properties of Bis(tripropyltin) oxide

Property Value Source(s)

Molecular Weight 511.9 g/mol PubChem[1]

Data not available; analogous )
CAMEO Chemicals,

Appearance compound Bis(tributyltin) oxide
PP P ( yitin) PubChem[4][5]

is a clear pale yellow liquid.

Boiling Point 195-198 °C at 21 Torr ECHEMI[2]

Data not available; analogous
) compound Bis(tributyltin) oxide ) )
Density ) Sigma-Aldrich[6]
has a density of 1.17 g/mL at

25 °C.

. Insoluble in water; soluble in )
Solubility ) CAMEO Chemicals[4]
many organic solvents.

Data not available; analogous

compound Bis(tributyltin) oxide ) )
Vapor Pressure Sigma-Aldrich[6]

has a vapor pressure of <0.01

mmHg at 25 °C.

Synthesis and Chemical Reactivity

From a synthetic chemistry perspective, Bis(tripropyltin) oxide is typically formed through the
hydrolysis of a corresponding tripropyltin halide. For instance, the controlled reaction of tri-n-
propyltin chloride with an aqueous base, such as sodium hydroxide, yields the oxide.[7] This
process involves the formation of a stannanol (R3SnOH) intermediate, which then condenses
to form the stannoxane (R3Sn-O-SnR3).

The central Sn-O-Sn bond is the most reactive site in the molecule. It is susceptible to
hydrolysis, reforming the tripropyltin hydroxide, especially in the presence of moisture. This
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equilibrium is a critical consideration for its storage and handling.

Caption: Hydrolysis and condensation equilibrium of Bis(tripropyltin) oxide.

Industrial and Research Applications

Organotin compounds, including Bis(tripropyltin) oxide and its more famous analogue,
Bis(tributyltin) oxide (TBTO), have historically been used extensively as biocides.[8][9] Their
high efficacy against a broad spectrum of organisms made them valuable as:

e Fungicides and Wood Preservatives: Preventing fungal decay in timber and other cellulosic
materials.[8][9]

e Microbiocides: Used in industrial water systems and as disinfectants.[1][9]

» Antifouling Agents: Incorporated into marine paints to prevent the growth of barnacles and
algae on ship hulls. However, due to severe ecotoxicity, the use of organotins like TBTO in
antifouling paints has been largely banned by the International Maritime Organization.[8][9]
[10]

In the context of research and development, particularly in drug development and organic
synthesis, these compounds serve as versatile catalysts and reagents. Their lipophilicity allows
for excellent solubility in organic reaction media. For instance, analogous dibutyltin compounds
are effective catalysts for esterification, transesterification, and the synthesis of polyurethanes
and silicones.[11]

Toxicological Profile and Mechanism of Action

Extreme caution must be exercised when handling this compound. Bis(tripropyltin) oxide is
classified as highly toxic if swallowed, in contact with skin, or if inhaled.[1] The GHS
classification indicates it is a "Danger" substance with hazard statements H301, H311, and
H331 (Toxic if swallowed, in contact with skin, toxic if inhaled).[1]

The primary mechanism of toxicity for organotin compounds involves the disruption of
mitochondrial function. They can inhibit oxidative phosphorylation by binding to components of
the ATP synthase complex, thereby collapsing the proton gradient across the inner
mitochondrial membrane and halting cellular energy production.

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b089863/docs?utm_src=pdf-body#a-senior-application-scientist-s-guide-to-bis-tripropyltin-oxide
https://www.benchchem.com/product/b089863/docs?utm_src=pdf-body#a-senior-application-scientist-s-guide-to-bis-tripropyltin-oxide
https://www.inchem.org/documents/cicads/cicads/cicad14.htm
https://escom-chemie.com/urun/tributyltin-oxide/
https://www.inchem.org/documents/cicads/cicads/cicad14.htm
https://escom-chemie.com/urun/tributyltin-oxide/
https://pubchem.ncbi.nlm.nih.gov/compound/Bis_tripropyltin_-oxide
https://escom-chemie.com/urun/tributyltin-oxide/
https://www.inchem.org/documents/cicads/cicads/cicad14.htm
https://escom-chemie.com/urun/tributyltin-oxide/
https://pure-synth.com/product-detail/bis-tri-n-butyltin-oxide-97-47280
https://www.sigmaaldrich.com/HK/zh/product/aldrich/290890
https://www.benchchem.com/product/b089863/docs?utm_src=pdf-body#a-senior-application-scientist-s-guide-to-bis-tripropyltin-oxide
https://pubchem.ncbi.nlm.nih.gov/compound/Bis_tripropyltin_-oxide
https://pubchem.ncbi.nlm.nih.gov/compound/Bis_tripropyltin_-oxide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089863?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Furthermore, these compounds are known endocrine disruptors and can have severe, long-
lasting effects on aquatic ecosystems, classifying them as very toxic to aquatic life
(H400/H410).[1] Due to their persistence and potential for bioaccumulation, their environmental
impact is a significant concern.[12]

Experimental Protocol: Catalyzed Esterification

This protocol provides a general methodology for using an organotin compound as a catalyst
for the esterification of a carboxylic acid with an alcohol. This serves as a representative
workflow for its application in a research setting.

Objective: To synthesize an ester using Bis(tripropyltin) oxide as a catalyst.
Materials:

o Carboxylic Acid (e.g., Acetic Acid)

¢ Alcohol (e.g., 1-Butanol)

o Bis(tripropyltin) oxide (Catalyst, ~0.1-1 mol%)

e Toluene (Solvent)

o Dean-Stark apparatus or molecular sieves for water removal

o Standard laboratory glassware (round-bottom flask, condenser)

o Heating mantle and magnetic stirrer

Methodology:

e Setup: Assemble a round-bottom flask with a magnetic stir bar, a reflux condenser, and a
Dean-Stark trap filled with toluene. The entire apparatus should be under an inert
atmosphere (e.g., Nitrogen or Argon) to prevent hydrolysis of the catalyst.

» Charging Reagents: To the flask, add toluene, the carboxylic acid (1.0 eq), and the alcohol
(1.1 eq).
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Catalyst Addition: Carefully add Bis(tripropyltin) oxide (0.01 eq) to the reaction mixture
using a syringe or cannula.

Reaction: Heat the mixture to reflux. Water produced during the esterification will be
azeotropically removed and collected in the Dean-Stark trap.

Monitoring: Monitor the reaction progress by TLC or GC analysis of aliquots taken from the
reaction mixture.

Workup: Once the reaction is complete (typically when water is no longer collected), cool the
flask to room temperature. Dilute the mixture with an organic solvent (e.g., ethyl acetate) and
wash with saturated sodium bicarbonate solution to remove unreacted acid, followed by a
brine wash.

Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the
solvent under reduced pressure. The crude ester can be further purified by column
chromatography or distillation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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